Cas no 1417793-34-0 (4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride)

• Product Name: 4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride
• CAS No: 1417793-34-0
• MF: C₁₂H₁₉ClN₂S
• MW: 258.810660600662
• CID: 2091770
• PubChem ID: 71303191
• Update Time: 2025-08-04

4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride
• 4-(Piperidin-4-ylmethylsulfanylmethyl)-pyridine hydrochloride
• 1417793-34-0
• DB-241443
• 4-(((Piperidin-4-ylmethyl)thio)methyl)pyridinehydrochloride
• AKOS024463979
• 4-(piperidin-4-ylmethylsulfanylmethyl)pyridine;hydrochloride
• 4-{[(PIPERIDIN-4-YLMETHYL)SULFANYL]METHYL}PYRIDINE HYDROCHLORIDE
• SB43891
• Pyridine, 4-[[(4-piperidinylmethyl)thio]methyl]-, hydrochloride (1:1)
• G72104

• MDL： MFCD22631686
• Inchi： 1S/C12H18N2S.ClH/c1-5-13-6-2-11(1)9-15-10-12-3-7-14-8-4-12;/h1-2,5-6,12,14H,3-4,7-10H2;1H
• InChI Key： XFSAKVKUVKWHPC-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CN=CC=1)CC1CCNCC1

Computed Properties

• Exact Mass: 258.0957475g/mol
• Monoisotopic Mass: 258.0957475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride

Introduction to 4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride (CAS No. 1417793-34-0)

4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride, identified by its CAS number 1417793-34-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The unique structural features of this molecule, particularly the presence of a piperidinylmethylthio moiety linked to a pyridine ring, contribute to its intriguing pharmacological properties.

The< strong>4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride molecule has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active agents. The pyridine ring, a common structural motif in many drugs, is known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of the< strong>piperidinylmethylthio group into the pyridine framework introduces additional functionalization possibilities, allowing for the design of molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various therapeutic pathways. The< strong>4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride compound has been explored as a potential lead in the discovery of novel drugs for conditions such as cancer, inflammation, and neurological disorders. Its structural features make it a versatile scaffold for medicinal chemists to modify and optimize for specific biological activities.

The< strong>piperidinylmethylthio moiety is particularly noteworthy due to its ability to form hydrogen bonds and engage in hydrophobic interactions with biological targets. This feature has been leveraged in the design of molecules that exhibit high affinity for certain enzymes and receptors. For instance, studies have shown that derivatives of< strong>4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride can interact with protein kinases, which are critical targets in cancer therapy. These interactions can lead to the inhibition of kinase activity, thereby disrupting signaling pathways that are essential for tumor growth and survival.

Furthermore, the< strong>hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. Solubility is a crucial factor in drug development, as it affects how well a drug can be absorbed and distributed within the body. By forming a hydrochloride salt, the compound's pharmacokinetic properties are improved, which can lead to more effective drug delivery systems.

The synthesis of< strong>4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods allow for precise control over the molecular structure, enabling the introduction of specific functional groups at desired positions.

In academic research,< strong>4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride has been used as a building block for more complex derivatives. Medicinal chemists have modified this scaffold by introducing additional substituents to enhance its biological activity. For example, studies have explored the effects of varying the length and composition of side chains attached to the< strong>piperidinylmethylthio group on the compound's pharmacological properties. These modifications have led to the discovery of novel compounds with improved efficacy and reduced toxicity.

The< strong>CAS number 1417793-34-0 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patents. The CAS registry system is maintained by Chemical Abstracts Service (CAS), a division of Elsevier, and it serves as a comprehensive database for chemical substances. Each CAS number is assigned to a specific chemical entity, ensuring that researchers worldwide can accurately reference and distinguish between different compounds.

The pharmacological profile of< strong>4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride has been investigated through both in vitro and in vivo studies. In vitro assays have been used to evaluate its interaction with various biological targets, including enzymes and receptors relevant to human health. These studies have provided valuable insights into its potential therapeutic applications.

In vivo studies have further validated the pharmacological activity of this compound by assessing its effects on animal models. These experiments have helped researchers understand how< strong>4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride behaves within living organisms and how it can be optimized for clinical use. The results from these studies have laid the groundwork for further development efforts aimed at translating this compound into viable therapeutic agents.

The future prospects for< strong>4-(((Piperidin-4-ylmethyl)thio)methyl)pyridine hydrochloride are promising, given its unique structural features and potential biological activity. As research continues in pharmaceutical chemistry, new derivatives and analogs are likely to be developed that offer improved efficacy and safety profiles. The continued exploration of this compound represents an important contribution to the field of drug discovery and development.